Cas no 1283109-40-9 (1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
• CAS No: 1283109-40-9
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• MDL: MFCD21091782
• CID: 4566481
• PubChem ID: 52903681
• Update Time: 2025-06-09

1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid

• MDL： MFCD21091782
• Inchi： 1S/C12H12N2O3S/c1-17-8-2-3-9-10(4-8)18-12(13-9)14-5-7(6-14)11(15)16/h2-4,7H,5-6H2,1H3,(H,15,16)
• InChI Key： VEZNMMRDKUGBOH-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=C(OC)C=C3S2)CC(C(O)=O)C1

Additional information on 1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid

Introduction to 1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid (CAS No. 1283109-40-9) and Its Emerging Applications in Chemical Biology

1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid, identified by its CAS number 1283109-40-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole azetidine class, which is known for its versatility in medicinal chemistry. The presence of a methoxy group at the 6-position of the benzothiazole ring and a carboxylic acid moiety at the 3-position of the azetidine ring contributes to its distinct chemical profile, making it a valuable scaffold for drug discovery and molecular research.

The benzothiazole core is a well-documented pharmacophore in pharmaceutical development, exhibiting a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The azetidine ring introduces additional conformational flexibility, which can be exploited to modulate binding interactions with biological targets. This combination of structural features makes 1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The compound 1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid has been studied for its interaction with multiple biological pathways. One of the most intriguing aspects of this molecule is its potential as an inhibitor of enzymes involved in cancer progression. Preclinical studies have suggested that it may interfere with key signaling pathways such as the PI3K/Akt pathway, which is commonly dysregulated in various malignancies.

Additionally, the methoxy group on the benzothiazole ring enhances the compound's solubility and bioavailability, factors that are critical for successful drug development. This improved pharmacokinetic profile makes 1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid an attractive candidate for further optimization into a lead compound. Researchers have also explored its potential as an antioxidant agent, leveraging the inherent redox-active properties of the benzothiazole scaffold.

The carboxylic acid functionality at the 3-position of the azetidine ring provides a site for further derivatization, allowing chemists to explore diverse structural modifications. This flexibility has enabled the synthesis of several analogs aimed at enhancing potency and selectivity. For instance, esterification or amidation of the carboxylic acid group can yield derivatives with improved metabolic stability or enhanced binding affinity to target proteins.

Recent advances in computational chemistry have accelerated the discovery process for compounds like 1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid. Molecular docking studies have identified potential binding pockets on target proteins where this molecule could exert its effects. These virtual screening approaches have been complemented by experimental validation through enzyme inhibition assays and cell-based assays, providing a robust framework for understanding its biological activity.

The compound's potential application in treating inflammatory diseases has also been investigated. In vitro studies have demonstrated that it can modulate inflammatory cytokine production by inhibiting key transcription factors such as NF-κB. This suggests that 1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid may serve as a lead compound for developing novel anti-inflammatory agents.

Another area of interest is its role in neurodegenerative diseases. Preliminary research indicates that it may protect against neuronal damage by inhibiting oxidative stress and promoting neuroprotective signaling pathways. Given the growing prevalence of neurodegenerative disorders such as Alzheimer's and Parkinson's disease, this finding holds significant promise for future therapeutic development.

The synthesis of 1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. The process typically begins with the condensation of appropriately substituted benzothiazole derivatives with azetidine precursors under controlled conditions. Optimization of reaction conditions ensures high yields and minimal byproduct formation, which is crucial for pharmaceutical applications.

In conclusion, 1-(6-Methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid (CAS No. 1283109-40-9) represents a fascinating compound with diverse biological activities and therapeutic potential. Its unique structural features make it an excellent scaffold for drug discovery efforts targeting cancer, inflammation, and neurodegenerative diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.